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Compound of Interest

Compound Name:
2,4,7,9-Tetramethyldecane-4,7-

diol

Cat. No.: B101085 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

2,4,7,9-Tetramethyldecane-4,7-diol and its more commonly used analogue, 2,4,7,9-

Tetramethyl-5-decyne-4,7-diol (TMDD).

Properties of 2,4,7,9-Tetramethyl-5-decyne-4,7-diol
(TMDD)
For clarity, this guide will focus on 2,4,7,9-Tetramethyl-5-decyne-4,7-diol (TMDD), a closely

related and more commercially significant compound, often used as a non-ionic surfactant.[1]

[2][3][4][5] The troubleshooting principles outlined are broadly applicable to diol compounds in

experimental settings.
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Property Value Source

Chemical Formula C14H26O2 [1]

CAS Number 126-86-3 [1]

Molecular Weight 226.36 g/mol PubChem

Appearance Colorless to pale yellow liquid [1]

Boiling Point ~220-230°C [1]

Melting Point ~ -10°C [1]

Solubility

Soluble in organic solvents

(e.g., ethanol, acetone);

insoluble in water.

[1]

Key Applications

Non-ionic surfactant, wetting

agent, anti-foaming agent in

coatings, inks, adhesives,

pesticides, and personal care

products.

[1][2][3]

General Experimental Workflow
The following diagram outlines a typical workflow for experiments involving the synthesis and

purification of diol compounds like TMDD.
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General Experimental Workflow for Diol Synthesis

Reactant Preparation
(e.g., Methyl Isobutyl Ketone, Acetylene)

Synthesis
(e.g., Favorsky Reaction)

Reaction Setup

Quenching & Workup
(e.g., Neutralization, Extraction)

Reaction Completion

Purification
(e.g., Distillation, Crystallization)

Crude Product

Analysis
(e.g., NMR, TLC, Mass Spectrometry)

Purified Product

Final Product

Characterization
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Hypothetical Influence of Diol Excipient on Drug Uptake
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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